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High attrition rates are a significant challenge in internet-based Cognitive Behavioral Therapy

(iCBT) clinical trials, potentially compromising the validity and generalizability of findings. To

support researchers, scientists, and drug development professionals in mitigating this issue,

this technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols.

Troubleshooting Guides
This section offers step-by-step solutions to common technical and user-facing issues that can

lead to participant dropout.

Issue: Login Problems
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Question Answer

I can't log in to the iCBT platform.

1. Check your internet connection: Ensure you

have a stable internet connection. 2. Verify your

credentials: Double-check that you are using the

correct username and password. 3. Clear your

browser's cache and cookies: Outdated data

can sometimes cause login issues. 4. Try a

different browser: This can help determine if the

issue is browser-specific. 5. Reset your

password: Use the "Forgot Password" link to

create a new one. 6. Contact support: If the

problem persists, reach out to the trial's

technical support team.

I'm locked out of my account.

1. Wait for the lockout period to expire: Most

platforms will lock an account for a short period

after too many failed login attempts. 2. Use the

"Forgot Password" link: This is often the

quickest way to regain access. 3. Contact

technical support: If you are still unable to

access your account, the support team can

assist you.

Issue: Data Syncing Errors
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Question Answer

My progress and entries are not saving.

1. Ensure you have a stable internet connection:

Data syncing requires an active connection. 2.

Manually sync your data: Look for a "Sync" or

"Refresh" button within the application. 3. Check

for app updates: An outdated version of the app

may have syncing bugs. 4. Log out and log back

in: This can often re-establish a stable

connection with the server. 5. Restart your

device: A simple reboot can resolve temporary

glitches. 6. Contact technical support: Provide

them with your device details and the specific

issue you are experiencing.

The app is showing incorrect or outdated

information.

1. Force a data refresh: Use the in-app refresh

or sync function. 2. Clear the app's cache: This

can remove old data that may be causing

conflicts. 3. Reinstall the application: This will

ensure you have the latest version and a clean

data slate. (Note: Ensure your data is backed up

to the server before doing this).

Frequently Asked Questions (FAQs)
This section addresses common questions and concerns from trial participants that may impact

their decision to continue with a study.
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Question Answer

How much time will I need to commit to this

trial?

The time commitment for each clinical trial

varies. It can range from short surveys that take

a few minutes to longer-term studies lasting

several months or even years, with periodic

check-ins.[1][2] The specific time requirements

for this trial will be clearly outlined in the

informed consent document.[2] We encourage

you to discuss any concerns about the time

commitment with the research team before you

decide to participate.[1]

How is my privacy and data protected?

We take your privacy and data security very

seriously. All personal and health information is

handled with strict confidentiality and in

compliance with privacy legislation.[3] We use

measures like encryption for data both when it is

being transmitted and when it is stored to

minimize security risks. Our privacy policies are

designed to be clear and easy to understand,

giving you full control over your personal health

information. We will discuss the specific security

measures in place for this trial during the

informed consent process.

What if I don't feel like the iCBT program is

working for me?

It's important to remember that progress can

vary from person to person. We encourage you

to continue with the program for the

recommended duration to experience the full

potential benefits. If you have concerns about

your progress, please reach out to the clinical

trial team. They can provide support and

guidance. Your feedback is also valuable for us

to understand how to improve the intervention.

What if I experience technical difficulties? We have a dedicated technical support team to

assist you with any issues you may encounter.

Please refer to our Troubleshooting Guides for
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solutions to common problems. If you cannot

find a solution, please do not hesitate to contact

our support team via the channels provided in

your trial information packet.

Quantitative Data on Attrition Rates in iCBT Clinical
Trials
The following table summarizes attrition rate data from meta-analyses of iCBT clinical trials.

Study/Meta-Analysis
Absolute Dropout

Rate in iCBT
Comparison Group Notes

Meta-analysis by

Taylor & Francis

Online

16.3% (95% CI =

11.8–22.2)

Face-to-face CBT:

12.0% (95% CI = 7.6–

18.5)

This meta-analysis

included 30 trials

comparing iCBT to

face-to-face CBT for

psychiatric and

somatic disorders.

Meta-analysis by

Richards and

Richardson (2012)

57% Not Applicable

This meta-analysis of

40 studies used a

more liberal definition

of dropout.

Review by

Kaltenthaler et al.

(2008)

32% (mean) Not Applicable

This review

aggregated data from

16 studies on iCBT for

depression.

Meta-analysis of

Conversational Agent-

Delivered

Interventions

21.84% (overall

attrition rate in

intervention group)

Control Groups

This review focused

on interventions

delivered by

conversational agents

or chatbots.

Experimental Protocols to Reduce Attrition
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Below are detailed methodologies for key experiments designed to reduce attrition in iCBT

clinical trials.

1. Protocol for Proactive and Personalized Participant Communication

Objective: To reduce attrition by providing timely support and reminders.

Methodology:

Initial Onboarding:

Upon enrollment, each participant receives a welcome email and a phone call from a

designated trial support person.

The support person explains the trial timeline, the iCBT platform, and how to seek help.

Automated Reminders:

Participants receive automated SMS and/or email reminders for upcoming sessions,

module completions, and data entry deadlines.

Reminder frequency can be tailored based on participant preference (e.g., 24 hours and

1 hour before a session).

Personalized Check-ins:

The support person conducts scheduled weekly or bi-weekly check-in calls or secure

messages.

These check-ins are used to:

Address any technical or logistical issues.

Answer questions about the iCBT content.

Provide encouragement and motivation.

Monitoring and Proactive Outreach:
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The research team monitors participant engagement data (e.g., module completion,

login frequency).

If a participant shows signs of disengagement (e.g., missed sessions, no logins for a

week), the support person initiates proactive outreach to offer assistance.

2. Protocol for Gamification to Enhance User Engagement

Objective: To increase participant motivation and adherence through game-like elements.

Methodology:

Points and Rewards System:

Participants earn points for completing modules, daily check-ins, and optional exercises.

Points can be redeemed for small, tangible rewards (e.g., gift cards, wellness-related

items) or unlock additional content within the platform.

Progress Tracking and Feedback:

A visual progress bar or "journey map" shows participants how far they have come in

the trial.

Upon completing a module, participants receive immediate positive feedback and a

summary of their achievements.

Leaderboards and Social Comparison (Optional and Anonymous):

An anonymous leaderboard can be implemented to foster a sense of friendly

competition.

Participants can see their anonymized rank based on points earned. This should be

implemented with caution to avoid discouraging less engaged users.

Narrative and Thematic Elements:
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The iCBT content is framed within a compelling narrative or theme to make the

experience more engaging.

For example, each module could be a "level" in a journey of self-discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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